- Preparation of spiro azole compounds as inhibitors of beta-secretase, World Intellectual Property Organization, , ,
Cas no 936249-33-1 (2-Chloro-5-cyanophenylboronic acid)
936249-33-1 structure
Product Name:2-Chloro-5-cyanophenylboronic acid
CAS No:936249-33-1
MF:C7H5BClNO2
MW:181.384100675583
MDL:MFCD06656271
CID:796952
PubChem ID:2763279
Update Time:2024-10-26
2-Chloro-5-cyanophenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-5-cyanophenylboronic acid
- (2-chloro-5-cyanophenyl)boronic acid
- Boronic acid,B-(2-chloro-5-cyanophenyl)-
- B-(2-Chloro-5-cyanophenyl)boronic acid (ACI)
- [2-Chloro-5-cyanophenyl]boronic acid
- [6-Chloro-3-cyanophenyl]boronic acid
- PS-9594
- AB25502
- SY025519
- F10486
- AKOS006344215
- BP-10298
- MFCD06656271
- DTXSID70376865
- CS-0112884
- 2-Chloro-5-cyanophenylboronicacid
- B-(2-Chloro-5-cyanophenyl)boronic acid
- (2-chloro-5-cyano-phenyl)boronic Acid
- STL557944
- YNZXUVCJPQNYHR-UHFFFAOYSA-N
- J-508814
- 936249-33-1
- BBL104129
- 2-chloro-5-cyanophenyl boronic acid
- EN300-6482378
- 2-Chloro-5-cyanophenylboronic acid, AldrichCPR
- SCHEMBL1347592
- DB-010382
- 2-chloro-5-cyanobenzeneboronic acid
-
- MDL： MFCD06656271
- Inchi： 1S/C7H5BClNO2/c9-7-2-1-5(4-10)3-6(7)8(11)12/h1-3,11-12H
- InChI Key： YNZXUVCJPQNYHR-UHFFFAOYSA-N
- SMILES： N#CC1C=C(B(O)O)C(Cl)=CC=1
Computed Properties
- Exact Mass: 181.01000
- Monoisotopic Mass: 181.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.2A^2
Experimental Properties
- Density: 1.41
- Boiling Point: 370.8℃ at 760 mmHg
- Flash Point: 370.8 °C at 760 mmHg
- Refractive Index: 1.58
- PSA: 64.25000
- LogP: -0.10852
2-Chloro-5-cyanophenylboronic acid Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Keep cold
2-Chloro-5-cyanophenylboronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
2-Chloro-5-cyanophenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 016220-1g |
2-Chloro-5-cyanophenylboronic acid |
936249-33-1 | 98% | 1g |
￡49.00 | 2022-03-01 | |
| Fluorochem | 016220-5g |
2-Chloro-5-cyanophenylboronic acid |
936249-33-1 | 98% | 5g |
￡229.00 | 2022-03-01 | |
| Fluorochem | 016220-25g |
2-Chloro-5-cyanophenylboronic acid |
936249-33-1 | 98% | 25g |
￡864.00 | 2022-03-01 | |
| Alichem | A242000139-250mg |
2-Chloro-5-cyanophenylboronic acid |
936249-33-1 | 99% | 250mg |
$680.00 | 2023-08-31 | |
| Alichem | A242000139-500mg |
2-Chloro-5-cyanophenylboronic acid |
936249-33-1 | 99% | 500mg |
$980.00 | 2023-08-31 | |
| Alichem | A242000139-1g |
2-Chloro-5-cyanophenylboronic acid |
936249-33-1 | 99% | 1g |
$1685.00 | 2023-08-31 | |
| Chemenu | CM135351-5g |
2-Chloro-5-cyanophenylboronic acid |
936249-33-1 | 95+% | 5g |
$116 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DF183-200mg |
2-Chloro-5-cyanophenylboronic acid |
936249-33-1 | 98% | 200mg |
114.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DF183-1g |
2-Chloro-5-cyanophenylboronic acid |
936249-33-1 | 98% | 1g |
319.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DF183-5g |
2-Chloro-5-cyanophenylboronic acid |
936249-33-1 | 98% | 5g |
1342.0CNY | 2021-08-04 |
2-Chloro-5-cyanophenylboronic acid Production Method
Production Method 1
Reaction Conditions
Reference
2-Chloro-5-cyanophenylboronic acid Preparation Products
2-Chloro-5-cyanophenylboronic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
936249-33-1 (2-Chloro-5-cyanophenylboronic acid) Related Products
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